Cas no 2227856-43-9 ((3S)-3-(3-fluoro-4-methylphenyl)-3-hydroxypropanoic acid)
(3S)-3-(3-fluoro-4-methylphenyl)-3-hydroxypropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (3S)-3-(3-fluoro-4-methylphenyl)-3-hydroxypropanoic acid
- 2227856-43-9
- EN300-1800299
-
- Inchi: 1S/C10H11FO3/c1-6-2-3-7(4-8(6)11)9(12)5-10(13)14/h2-4,9,12H,5H2,1H3,(H,13,14)/t9-/m0/s1
- InChI Key: IQBDXSAIVCJNRM-VIFPVBQESA-N
- SMILES: FC1=C(C)C=CC(=C1)[C@H](CC(=O)O)O
Computed Properties
- Exact Mass: 198.06922237g/mol
- Monoisotopic Mass: 198.06922237g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 57.5Ų
(3S)-3-(3-fluoro-4-methylphenyl)-3-hydroxypropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1800299-0.05g |
(3S)-3-(3-fluoro-4-methylphenyl)-3-hydroxypropanoic acid |
2227856-43-9 | 0.05g |
$1393.0 | 2023-09-19 | ||
| Enamine | EN300-1800299-0.1g |
(3S)-3-(3-fluoro-4-methylphenyl)-3-hydroxypropanoic acid |
2227856-43-9 | 0.1g |
$1459.0 | 2023-09-19 | ||
| Enamine | EN300-1800299-0.25g |
(3S)-3-(3-fluoro-4-methylphenyl)-3-hydroxypropanoic acid |
2227856-43-9 | 0.25g |
$1525.0 | 2023-09-19 | ||
| Enamine | EN300-1800299-0.5g |
(3S)-3-(3-fluoro-4-methylphenyl)-3-hydroxypropanoic acid |
2227856-43-9 | 0.5g |
$1591.0 | 2023-09-19 | ||
| Enamine | EN300-1800299-1.0g |
(3S)-3-(3-fluoro-4-methylphenyl)-3-hydroxypropanoic acid |
2227856-43-9 | 1g |
$1658.0 | 2023-06-03 | ||
| Enamine | EN300-1800299-2.5g |
(3S)-3-(3-fluoro-4-methylphenyl)-3-hydroxypropanoic acid |
2227856-43-9 | 2.5g |
$3249.0 | 2023-09-19 | ||
| Enamine | EN300-1800299-5.0g |
(3S)-3-(3-fluoro-4-methylphenyl)-3-hydroxypropanoic acid |
2227856-43-9 | 5g |
$4806.0 | 2023-06-03 | ||
| Enamine | EN300-1800299-10.0g |
(3S)-3-(3-fluoro-4-methylphenyl)-3-hydroxypropanoic acid |
2227856-43-9 | 10g |
$7128.0 | 2023-06-03 | ||
| Enamine | EN300-1800299-1g |
(3S)-3-(3-fluoro-4-methylphenyl)-3-hydroxypropanoic acid |
2227856-43-9 | 1g |
$1658.0 | 2023-09-19 | ||
| Enamine | EN300-1800299-5g |
(3S)-3-(3-fluoro-4-methylphenyl)-3-hydroxypropanoic acid |
2227856-43-9 | 5g |
$4806.0 | 2023-09-19 |
(3S)-3-(3-fluoro-4-methylphenyl)-3-hydroxypropanoic acid Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on (3S)-3-(3-fluoro-4-methylphenyl)-3-hydroxypropanoic acid
Comprehensive Overview of (3S)-3-(3-fluoro-4-methylphenyl)-3-hydroxypropanoic acid (CAS No. 2227856-43-9)
The compound (3S)-3-(3-fluoro-4-methylphenyl)-3-hydroxypropanoic acid, identified by its CAS number 2227856-43-9, is a chiral hydroxy acid derivative with significant potential in pharmaceutical and biochemical research. Its unique structural features, including a fluorinated aromatic ring and a hydroxypropanoic acid moiety, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its relevance in drug discovery, particularly for targeting metabolic disorders and inflammatory diseases.
In recent years, the demand for fluorinated compounds like (3S)-3-(3-fluoro-4-methylphenyl)-3-hydroxypropanoic acid has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing trend of precision medicine and personalized therapeutics, where fluorination plays a critical role in optimizing drug efficacy. The compound's chiral center at the 3-position further underscores its importance in enantioselective synthesis, a hot topic in green chemistry and sustainable pharmaceutical manufacturing.
From a technical perspective, CAS 2227856-43-9 exhibits intriguing physicochemical properties. The presence of both a hydroxyl group and a carboxylic acid functionality allows for diverse chemical modifications, enabling its use in prodrug design or as a building block for complex molecules. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to characterize its purity and stereochemical integrity, addressing common queries from researchers about quality control protocols.
The compound's potential applications extend to enzyme inhibition studies, where its structural mimicry of natural substrates could unlock new mechanisms for disease intervention. This resonates with current industry focus areas like AI-driven drug discovery, where computational modeling often identifies fluorinated analogs as high-potential candidates. Notably, the 3-fluoro-4-methylphenyl moiety in this molecule shares structural similarities with motifs found in FDA-approved drugs, making it a compelling case study for medicinal chemistry education.
Environmental considerations are equally important when discussing (3S)-3-(3-fluoro-4-methylphenyl)-3-hydroxypropanoic acid. The pharmaceutical industry's shift toward green synthesis methods has prompted investigations into catalytic asymmetric routes for producing such chiral compounds. This addresses frequently searched topics about eco-friendly chemical production and aligns with global sustainability goals. Researchers are particularly interested in enzymatic resolution or organocatalytic approaches to obtain this molecule with high enantiomeric excess.
In the context of intellectual property landscape, CAS 2227856-43-9 appears in several patent applications related to metabolic modulators and anti-inflammatory agents. This reflects the compound's commercial viability and answers common patent-related searches from industry professionals. The fluorine atom's strategic placement in the aromatic ring is frequently highlighted in these documents as a key differentiator for improved target binding and pharmacokinetics.
For analytical chemists, the characterization of (3S)-3-(3-fluoro-4-methylphenyl)-3-hydroxypropanoic acid presents interesting challenges and learning opportunities. The proton NMR spectrum typically shows distinct patterns for the aromatic protons influenced by both fluorine coupling and methyl group effects, while the carbonyl stretching frequency in IR spectroscopy provides insights into hydrogen bonding interactions. These technical details respond to frequently asked questions in spectroscopy forums and academic discussions.
The growing importance of chiral pool synthesis in pharmaceutical manufacturing further elevates the relevance of this compound. As companies seek efficient routes to single enantiomer drugs, intermediates like (3S)-3-(3-fluoro-4-methylphenyl)-3-hydroxypropanoic acid gain attention for their potential to streamline multi-step syntheses. This connects with trending searches about cost-effective chiral synthesis and process chemistry optimization in drug development pipelines.
From a regulatory standpoint, proper handling and documentation of CAS 2227856-43-9 are essential for research compliance. While not classified as hazardous, its fluorinated aromatic nature warrants appropriate safety measures during handling, addressing common laboratory safety queries. The compound's stability under various storage conditions is another practical consideration frequently researched by laboratory managers and inventory specialists.
In conclusion, (3S)-3-(3-fluoro-4-methylphenyl)-3-hydroxypropanoic acid represents a fascinating case study at the intersection of medicinal chemistry, chiral technology, and sustainable synthesis. Its CAS number 2227856-43-9 serves as a gateway to extensive scientific literature and patent disclosures, while its structural features continue to inspire innovative applications in life sciences. As research trends evolve toward more targeted therapies and environmentally conscious production, this compound's scientific narrative will undoubtedly expand further.
2227856-43-9 ((3S)-3-(3-fluoro-4-methylphenyl)-3-hydroxypropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)